N-(4-(4-ethylphenyl)thiazol-2-yl)-2-(naphthalen-1-yl)acetamide

• IUPAC Name: N-[4-(4-ethylphenyl)-1,3-thiazol-2-yl]-2-naphthalen-1-ylacetamide
• InChI: InChI=1S/C23H20N2OS/c1-2-16-10-12-18(13-11-16)21-15-27-23(24-21)25-22(26)14-19-8-5-7-17-6-3-4-9-20(17)19/h3-13,15H,2,14H2,1H3,(H,24,25,26)
• InChI Key: CVEHWIWCFQVNEH-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)C2=CSC(=N2)NC(=O)CC3=CC=CC4=CC=CC=C43
• Molecular Formula: C23H20N2OS
• Molecular Weight: 372.5 g/mol
• CAS No.: 324758-36-3

Description

N-(4-(4-ethylphenyl)thiazol-2-yl)-2-(naphthalen-1-yl)acetamide is a useful research compound. Its molecular formula is C23H20N2OS and its molecular weight is 372.49. The purity is usually 95%.
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Scientific Research Applications

Anti-Parkinson’s Activity

The compound has been studied for its potential role in treating Parkinson’s disease. A study synthesized certain derivatives and evaluated their anti-Parkinson's activity. The compounds, especially a derivative with a 3-nitro phenyl group, exhibited significant anti-Parkinson's activity in a 6-OHDA lesioned rat model, indicating their potential in Parkinson's pharmacology and therapy (Gomathy et al., 2012).

Anticancer Properties

Research has been conducted on the anticancer potential of thiazole and thiadiazole derivatives. A series of compounds were synthesized and exhibited significant anticancer activity against various cancer cell lines. Some compounds, particularly those with certain aryl moieties, showed the ability to induce apoptosis of cancer cells, suggesting their potential as anticancer agents (Ekrek et al., 2022).

Anti-HIV Activity

Several studies have explored the anti-HIV potential of related compounds. One study synthesized N-methyl-2-(4-acylpiperazin-1-yl)-N-[3-(naphthalene-1-yloxy)-3-(thiophen-2-yl)propyl] acetamide derivatives and characterized their structures, although the specific biological activity was not detailed (Jing, 2010). Another study focused on certain derivatives showing strong inhibitory effects against HIV-1 replication, providing insights into their potential as non-nucleoside HIV-1 reverse transcriptase inhibitors (Zhan et al., 2009).

Antimicrobial Activities

Compounds have also been synthesized and evaluated for their antimicrobial properties. A study reported the synthesis of novel thiazoles and their significant anti-bacterial and anti-fungal activities, with some compounds displaying strong effects against various bacterial and fungal strains (Saravanan et al., 2010).